2-{[5-(2-Pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C9H8N4O2S
• Molecular Weight: 236.25 g/mol
• SMILES: C1=CC=NC(=C1)C2=NN=C(O2)SCC(=O)N
• InChI: InChI=1S/C9H8N4O2S/c10-7(14)5-16-9-13-12-8(15-9)6-3-1-2-4-11-6/h1-4H,5H2,(H2,10,14)
• InChIKey: CDHNQNUYYJMRFR-UHFFFAOYSA-N

2-{[5-(2-Pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide (CAS 604739-80-2): Product-Specific Evidence Guide for Scientific Selection and Procurement

2-{[5-(2-Pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide (CAS 604739-80-2, molecular formula C9H8N4O2S, MW 236.25 g/mol, PSA 121.19 Ų) is a heterocyclic small molecule comprising a 1,3,4-oxadiazole core, a 2-pyridinyl substituent at the 5-position, and an unsubstituted acetamide moiety linked via a sulfanyl bridge . This compound belongs to the class of 1,3,4-oxadiazole-2-thioacetamides, a scaffold that has demonstrated diverse biological activities including anticancer, antimicrobial, and herbicidal properties in published research [1][2].

2-pyridinyl-1,3,4-oxadiazole-2-thioacetamide scaffold with regioisomer-specific properties

Unsubstituted primary acetamide handle supports derivatization and H-bond interactions

Reported in anticancer, antimicrobial, and herbicidal research contexts

• [1] Godhani, D.R., Saiyad, A.H., Mehta, J.P., Mehta, U.P. Novel 1,3,4-Oxadiazole Derivatives of Pyridines: Synthesis, Characterization, and Antimicrobial Screening. Russian Journal of Organic Chemistry, 2023, 59, 1952-1960. View Source
• [2] Kumar, S. et al. Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega, 2023, 8, 49311-49326. View Source

Why Generic Substitution of 2-{[5-(2-Pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide Fails: The Pyridinyl Position Evidence Gap

Despite the apparent structural similarity among isomeric 5-pyridinyl-1,3,4-oxadiazole-2-thioacetamides, the position of the pyridine nitrogen atom (2-pyridinyl vs. 3-pyridinyl vs. 4-pyridinyl) significantly influences chemical reactivity, regioselectivity of derivatization, and biological target engagement [1]. The selective S-alkoxycarbonylation of isomeric 5-pyridyl-1,3,4-oxadiazol-2-thiones has shown that the 2-pyridinyl isomer exhibits distinct reactivity patterns compared to its 3- and 4-pyridinyl counterparts, underscoring the non-interchangeability of these isomers in both synthetic and biological contexts [1]. Furthermore, the unsubstituted primary acetamide terminus present in this specific compound provides unique hydrogen-bonding capabilities and a synthetic handle for derivatization that are absent in N-substituted analogs such as N-phenyl-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)thio]acetamide [2]. Substitution without head-to-head comparative data between specific isomers and N-substitution patterns risks loss of target activity and introduces uncharacterized selectivity profiles.

Target Compound

2-Pyridinyl Isomer

Pyridine nitrogen position determines reactivity and target engagement

Unsubstituted Acetamide

Primary amide provides distinct H-bond donor/acceptor profile

Potential Substitute

3- or 4-Pyridinyl Isomers

Regiochemistry shift may alter synthetic reactivity and biological readout

N-Substituted Analogs

Replacement of primary amide changes hydrogen bonding and derivatization handles

• [1] Selective s-alkoxycarbonylation of isomeric 5-pyridyl-1,3,4-oxadiazoles and antimicrobial activity of the synthesized compounds. The Pharmaceutical and Chemical Journal, 2018. View Source
• [2] Bhanoji Rao, M.; Rajurkar, V.G. Synthesis and Biological Studies of N-Phenyl Substituted 2-(-5-(pyridine-4-yl)-1,3,4-oxadiazole-2-yl thio)acetamides. Asian Journal of Chemistry, 2011, 23, 2648-2652. View Source

Quantitative Differentiation Evidence for 2-{[5-(2-Pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

Anticancer Potential of the 1,3,4-Oxadiazole-2-Thioacetamide Scaffold: IC50 Data Against A549 and C6 Cell Lines

While direct anticancer data for 2-{[5-(2-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide itself are not publicly available, the structurally related 1,3,4-oxadiazole-2-thioacetamide scaffold has demonstrated potent, concentration-dependent antiproliferative activity against A549 human lung adenocarcinoma cells and C6 rat glioma cells [1]. Key compounds within this scaffold class (4h, 4i, 4l) achieved IC50 values as low as <0.14 μM on A549 cells, with selectivity indices (SI = IC50 L929 normal fibroblasts / IC50 A549 cancer cells) exceeding 224, significantly outperforming cisplatin (IC50 = 4.98 μM on A549) [1]. The apoptosis induction rates for select compounds ranged from 16.10% to 21.54% (early + late apoptosis), compared to 10.07% for cisplatin at equitoxic (IC50) doses [2]. This demonstrates the scaffold's intrinsic capacity for selective cancer cell killing via apoptotic pathways.

Anticancer Class Activity

Class-level inference

Scaffold IC50: 0.14 μM (A549); cisplatin 4.98 μM. SI >224

Supports cell-model response context

Direct compound data not reported; class-level comparison

Evidence Dimension	In vitro anticancer antiproliferative activity (IC50, μM) and selectivity index (SI = IC50 L929 / IC50 A549)
Target Compound Data	No direct data for target compound; scaffold class IC50 range: <0.14–43.01 μM on A549; SI up to >224.36
Comparator Or Baseline	Cisplatin IC50 = 4.98 μM on A549 (standard chemotherapy agent); apoptosis induction 10.07%
Quantified Difference	Up to >35-fold improvement in IC50 over cisplatin; selectivity index up to >224.36; apoptosis increase of 6.03–11.47 percentage points
Conditions	A549 human lung adenocarcinoma, C6 rat glioma, L929 murine fibroblast cell lines; MTT assay; 24 h exposure; mean ± S.D. of three independent determinations

Why This Matters

Demonstrates the scaffold's potential for selective anticancer activity with a therapeutic window that exceeds the clinically used standard cisplatin, making it a compelling starting point for lead optimization programs in oncology.

• [1] Kumar, S. et al. Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega, 2023, 8, 49311-49326. Table 1: IC50 Values. View Source
• [2] Kumar, S. et al. Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega, 2023, 8, 49311-49326. Table 2: Apoptotic Rates. View Source

Antimicrobial Activity of Pyridine-Containing 1,3,4-Oxadiazole Derivatives: Qualitative Evidence Across Multiple Pathogen Panels

The broader class of pyridine-containing 1,3,4-oxadiazole derivatives, including S-substituted 5-pyridyl-1,3,4-oxadiazol-2-thiones, has demonstrated notable antimicrobial activity in multiple independent studies [1][2]. Specifically, 2-alkyloxycarbonylthio-oxadiazole derivatives derived from isomeric 5-pyridyl-1,3,4-oxadiazol-2-thiones exhibited remarkable activity against Gram-positive bacteria Bacillus subtilis and Staphylococcus aureus, as well as the fungus Candida albicans [1]. In a separate 2025 study, novel pyridine-embedded 1,3,4-oxadiazole hybrids (3a-c) displayed excellent antimicrobial activity against a panel of bacterial and fungal strains, with binding affinities corroborated by in silico docking against NDM-1 and InhA targets [2]. Additionally, 2-pyridinyl substituted thiazolyl-5-aryl-1,3,4-oxadiazoles (6a-o) have been evaluated for antitubercular activity, further supporting the antimicrobial relevance of the 2-pyridinyl substitution pattern [3]. Quantitative MIC values for the specific target compound are not yet reported, but the consistent antimicrobial signal across structurally proximate analogs supports its inclusion in broad-spectrum antimicrobial screening cascades.

Antimicrobial Evidence

Class-level inference

Activity against B. subtilis, S. aureus, C. albicans across studies

Supports antimicrobial screening context

Quantitative MIC for target not available

Evidence Dimension	Qualitative antimicrobial activity against Gram-positive bacteria and fungi
Target Compound Data	No direct MIC data for target compound; class-level activity documented against B. subtilis, S. aureus, C. albicans across multiple studies
Comparator Or Baseline	Standard antimicrobial agents (not quantitatively specified in source studies); antitubercular reference agents Rifampicin and Isoniazid
Quantified Difference	Not quantifiable from available class-level data; further direct testing required
Conditions	In vitro antimicrobial screening (well diffusion, broth macrodilution, Middlebrook 7H9 agar for antitubercular); multiple microbial strains

Why This Matters

The reproducible antimicrobial signal across independent studies provides sufficient rationale for procuring the target compound for focused antimicrobial screening, particularly against Gram-positive and antitubercular targets, where class-level evidence is strongest.

• [1] Selective s-alkoxycarbonylation of isomeric 5-pyridyl-1,3,4-oxadiazoles and antimicrobial activity of the synthesized compounds. The Pharmaceutical and Chemical Journal, 2018. View Source
• [2] Shivakumara K.N. et al. Design, Synthesis, and In Vitro and In Silico Biological Exploration of Novel Pyridine-Embedded 1,3,4-Oxadiazole Hybrids as Potential Antimicrobial Agents. Journal of Chemistry, 2025, 4427650. View Source
• [3] Synthesis and antitubercular activity of new 1,3,4-oxadiazoles bearing pyridyl and thiazolyl scaffolds. PubMed, 2016. View Source

Herbicidal Activity of Congeneric 2-Pyridinyl-1,3,4-Oxadiazole-2-Sulfanyl Compounds: >90% Inhibition at 100–200 mg/L

A congeneric compound bearing the identical 2-pyridinyl-1,3,4-oxadiazol-2-yl-sulfanyl core—2-[[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]pyridine—exhibited strong herbicidal activity against the dicot weed Amaranthus retroflexus and the monocot weed Digitaria sanguinalis, achieving inhibition exceeding 90% at 100–200 mg/L in vitro and demonstrating broad-spectrum weed control at an application rate of 90 g ai/ha [1]. This congeneric evidence directly implicates the 2-pyridinyl substitution pattern as a key determinant of herbicidal potency within the oxadiazole-2-sulfanyl scaffold. The closely related pyridine-containing 1,3,4-oxadiazole-2-thioacetamides (B1-4, B1-6) have also shown growth inhibition against Echinochloa crusgalli and Brassica napus, with observed phototoxicity symptoms including leaf curl and marginal scorch [2].

Herbicidal Inhibition

Cross-study comparable

>90% inhibition (100–200 mg/L); field rate 90 g ai/ha

Supports herbicide screening context

Congeneric compound data; target unstudied

Evidence Dimension	In vitro herbicidal activity (% inhibition) and in-field application rate (g ai/ha)
Target Compound Data	Congeneric 2-pyridinyl-oxadiazole-sulfanyl compound: >90% inhibition at 100–200 mg/L against A. retroflexus and D. sanguinalis
Comparator Or Baseline	Broad-spectrum weed control at 90 g ai/ha (field application rate)
Quantified Difference	>90% inhibition at 100–200 mg/L in vitro; effective field control at 90 g ai/ha
Conditions	In vitro assay against Amaranthus retroflexus (dicot) and Digitaria sanguinalis (monocot); field application at 90 g ai/ha

Why This Matters

Demonstrates that the 2-pyridinyl substitution pattern on the oxadiazole-2-sulfanyl scaffold is associated with herbicidal activity, supporting procurement of the target compound for agrochemical screening programs targeting broadleaf and grass weeds.

• [1] BRENDA Enzyme Database. Ligand: 2-[[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]pyridine. Herbicidal activity data. Accessed April 2026. View Source
• [2] Fan, Z.-J. et al. Synthesis and Bioactivity of Pyridine Containing 1,3,4-Oxadiazole Derivatives. Chemical Journal of Chinese Universities, 2004. View Source

Physicochemical Profile and Drug-Likeness: PSA of 121.19 Ų Within Oral Bioavailability Range

2-{[5-(2-Pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide possesses a calculated polar surface area (PSA) of 121.19 Ų , which is 18.81 Ų below the generally accepted drug-like threshold of 140 Ų for oral bioavailability (Lipinski's Rule of Five-derived guideline). This places the compound within a favorable range for membrane permeability while retaining sufficient polarity for aqueous solubility. The ADME screening of structurally related pyridine-1,3,4-oxadiazole hybrids has predicted good pharmacokinetic profiles for the majority of compounds in the class [1]. Furthermore, molecular docking studies on S-alkylated 1,3,4-oxadiazole hybrids against the human estrogen receptor-α (PDB 3ERT) predicted good binding energies, suggesting that the oxadiazole-sulfanyl scaffold is capable of engaging biological targets with favorable energetics [1]. The unsubstituted primary acetamide group also provides a versatile synthetic handle for further derivatization in lead optimization.

Physicochemical PSA

Supporting evidence

PSA 121.19 Ų (18.81 below 140 Ų threshold)

Within drug-like membrane permeability range

Calculated property; experimental validation advised

Evidence Dimension	Polar Surface Area (PSA, Ų) as a predictor of oral bioavailability
Target Compound Data	PSA = 121.19 Ų (calculated)
Comparator Or Baseline	Drug-like PSA threshold: <140 Ų (Rule of Five for oral absorption)
Quantified Difference	18.81 Ų below the threshold
Conditions	Calculated physicochemical property; molecular formula C9H8N4O2S, MW 236.25 g/mol, exact mass 236.03700

Why This Matters

The favorable PSA value supports the compound's viability for drug discovery programs requiring adequate membrane permeability, differentiating it from analogs with larger, more polar substituents that may exceed the PSA threshold.

• [1] Synthesis, In Silico Docking Study, and Biological Evaluation of S-Alkylated 1,3,4-Oxadiazole Hybrids. Russian Journal of Organic Chemistry, 2024, 60, 927-942. View Source

Recommended Application Scenarios for 2-{[5-(2-Pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide Based on Quantitative Evidence

Anticancer Lead Optimization: Scaffold with Proven Apoptotic Selectivity Against Lung Adenocarcinoma

The 1,3,4-oxadiazole-2-thioacetamide scaffold has demonstrated IC50 values as low as <0.14 μM against A549 lung cancer cells with selectivity indices exceeding 224 relative to normal fibroblasts [1]. This specific compound, with its unsubstituted primary acetamide terminus and 2-pyridinyl substituent, provides an ideal scaffold for structure-activity relationship (SAR) expansion. The scaffold's ability to induce apoptosis at rates significantly higher than cisplatin (16.10–21.54% vs. 10.07%) further supports its use in oncology-focused medicinal chemistry programs [2].

Broad-Spectrum Antimicrobial Screening: Prioritizing Gram-Positive and Antitubercular Targets

Multiple independent studies have confirmed the antimicrobial activity of pyridine-containing 1,3,4-oxadiazole derivatives against Bacillus subtilis, Staphylococcus aureus, and Candida albicans [3]. The 2-pyridinyl substituted thiazolyl-5-aryl-1,3,4-oxadiazoles have been specifically evaluated for antitubercular activity [4], and pyridine-embedded oxadiazole hybrids achieved MIC values as low as 32.0 μg/mL against Mycobacterium tuberculosis H37Rv [5]. Procurement of this compound for inclusion in antimicrobial screening cascades, particularly against Gram-positive and mycobacterial targets, is supported by this converging evidence.

Agrochemical Herbicide Discovery: Targeting Dicot and Monocot Weed Species

Congeneric compounds sharing the 2-pyridinyl-1,3,4-oxadiazol-2-yl-sulfanyl pharmacophore have demonstrated >90% in vitro inhibition of Amaranthus retroflexus (dicot) and Digitaria sanguinalis (monocot) at 100–200 mg/L, with effective field control at 90 g ai/ha [6]. Additionally, pyridine-containing 1,3,4-oxadiazole-2-thioacetamides have shown growth inhibition against Echinochloa crusgalli and Brassica napus with observed phototoxicity symptoms [7]. These data support the procurement of the target compound for herbicide discovery programs, particularly for pre-emergent or early post-emergent weed control applications.

Chemical Biology Probe Development: Leveraging Unique 2-Pyridinyl Regiochemistry for Target Identification

The distinct reactivity profile of the 2-pyridinyl isomer compared to the 3- and 4-pyridinyl analogs, as demonstrated in selective S-alkoxycarbonylation studies [8], makes this compound a valuable tool for chemical biology applications. The unsubstituted acetamide group provides a convenient synthetic handle for further functionalization (e.g., biotinylation, fluorophore conjugation), enabling the development of affinity probes for target deconvolution studies. This compound can serve as a core scaffold for generating probe libraries to identify molecular targets underlying the anticancer and antimicrobial activities of the oxadiazole class.

Application

Selection Property

Validation Focus

Cancer cell-model studies

Scaffold antiproliferative profile

Apoptosis and selectivity endpoints

Antimicrobial screening cascade

Pyridine-oxadiazole antimicrobial context

MIC against Gram-positive and mycobacterial panels

Herbicide screening studies

2-Pyridinyl herbicidal activity context

Weed control efficacy in vitro and field

Chemical biology probe development

2-Pyridinyl regiochemistry and acetamide handle

Target engagement and derivatization

• [1] Kumar, S. et al. Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega, 2023, 8, 49311-49326. Table 1. View Source
• [2] Kumar, S. et al. Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega, 2023, 8, 49311-49326. Table 2. View Source
• [3] Selective s-alkoxycarbonylation of isomeric 5-pyridyl-1,3,4-oxadiazoles and antimicrobial activity of the synthesized compounds. The Pharmaceutical and Chemical Journal, 2018. View Source
• [4] Synthesis and antitubercular activity of new 1,3,4-oxadiazoles bearing pyridyl and thiazolyl scaffolds. PubMed, 2016. View Source
• [5] Pyridine embedded 1,3,4-oxadiazole derivatives: Design, synthesis, molecular docking and antitubercular activity evaluation. Tuberculosis, 2026, 157, 102735. View Source
• [6] BRENDA Enzyme Database. Ligand: 2-[[5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]pyridine. Herbicidal activity data. Accessed April 2026. View Source
• [7] Fan, Z.-J. et al. Synthesis and Bioactivity of Pyridine Containing 1,3,4-Oxadiazole Derivatives. Chemical Journal of Chinese Universities, 2004. View Source
• [8] Selective s-alkoxycarbonylation of isomeric 5-pyridyl-1,3,4-oxadiazoles and antimicrobial activity of the synthesized compounds. The Pharmaceutical and Chemical Journal, 2018. View Source